Ethyl 5,6-dichloropicolinate
Description
Ethyl 5,6-dichloropicolinate is a chemical compound that has been widely used in scientific research due to its unique properties. It is a derivative of picolinic acid and has been found to have various applications in the field of biochemistry and pharmacology. The molecular formula of Ethyl 5,6-dichloropicolinate is C8H7Cl2NO2 .
Synthesis Analysis
The synthesis pathway for Ethyl 5,6-dichloropicolinate involves the conversion of 5,6-dichloropyridine to Ethyl 5,6-dichloropicolinate through a series of chemical reactions. The steps are as follows:
- Ethyl 5,6-dichloronicotinate is reacted with C2H5I to form Ethyl 5,6-dichloropicolinate.
Molecular Structure Analysis
The molecular structure of Ethyl 5,6-dichloropicolinate is characterized by the presence of a pyridine ring substituted with two chlorine atoms and an ester group . The IUPAC name for this compound is ethyl 5,6-dichloropyridine-2-carboxylate .
Physical And Chemical Properties Analysis
Ethyl 5,6-dichloropicolinate has a molecular weight of 220.05 g/mol . It has a topological polar surface area of 39.2 Ų, indicating that it has some polar character . The compound has no hydrogen bond donors and three hydrogen bond acceptors .
Scientific Research Applications
- Antimicrobial Activity EDCP has been investigated for its potential antimicrobial properties. Studies have shown it to be effective against several bacteria, including Staphylococcus aureus, Escherichia coli, and Pseudomonas aeruginosa.
- Research suggests that EDCP may possess herbicidal activity. It has demonstrated efficacy in controlling the growth of various weeds, such as barnyardgrass, rice paddy weeds, and broadleaf weeds .
- Organic Synthesis EDCP is a versatile compound used in scientific research. Its unique properties make it an ideal candidate for applications in organic synthesis.
Herbicidal Activity
Chiral Building Blocks
properties
IUPAC Name |
ethyl 5,6-dichloropyridine-2-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7Cl2NO2/c1-2-13-8(12)6-4-3-5(9)7(10)11-6/h3-4H,2H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZNKCKBUCUHCEGP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=NC(=C(C=C1)Cl)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7Cl2NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
220.05 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 5,6-dichloropicolinate | |
CAS RN |
1214366-92-3 |
Source
|
| Record name | ethyl 5,6-dichloropyridine-2-carboxylate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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